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Compound of Interest

Compound Name: (2S)-OMPT

Cat. No.: B024390

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential, immediate safety and logistical information for the
proper disposal of (2S)-OMPT (L-sn-1-O-oleoyl-2-O-methylglyceryl-3-phosphothionate), a
potent agonist of the LPA3 receptor. Adherence to these procedures is critical for minimizing
risks and protecting the environment.

While a specific Safety Data Sheet (SDS) for (2S)-OMPT is not readily available, data from
closely related compounds, such as oleoyl-L-alpha-lysophosphatidic acid sodium salt, suggest
that it may not be classified as hazardous under OSHA 2012 regulations.[1][2] However, due to
its nature as an organophosphothionate, a class of compounds with potential for significant
toxicity, caution is strongly advised. Organophosphates are known to be highly toxic to living
organisms.

Immediate Safety and Handling

Before beginning any disposal procedures, it is crucial to consult your institution's
environmental health and safety (EHS) guidelines. All handling of (2S)-OMPT and its waste
should be conducted in a well-ventilated area, preferably within a chemical fume hood, while
wearing appropriate personal protective equipment (PPE), including a lab coat, chemical-
resistant gloves, and safety goggles.

Key Chemical Information:
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Property Value Source
L-sn-1-O-oleoyl-2-O-
Chemical Name methylglyceryl-3- N/A
phosphothionate
CAS Number 645408-61-3 N/A
Molecular Formula C22H4306PS N/A
Molecular Weight 466.62 g/mol N/A
Appearance Not available N/A
- Soluble in PBS (pH 7.2) up to
Solubility [3]
~4 mg/mL
XGRLSUFHELJJAB-
INChl Key [3]

JGSYTFBMSA-M

Note: As a specific SDS for (2S)-OMPT is unavailable, some physical and chemical properties

are not listed. The information for the closely related oleoyl-L-alpha-lysophosphatidic acid

sodium salt indicates it is sensitive to air, light, and moisture and is incompatible with strong

oxidizing agents.[1]

Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the safe disposal of (2S)-OMPT

waste.

o Waste Segregation and Collection:

o Collect all waste containing (2S)-OMPT, including unused solutions, contaminated

labware (e.g., pipette tips, vials), and PPE, in a designated and clearly labeled hazardous

waste container.

o The container must be made of a material compatible with organophosphothionates. A

high-density polyethylene (HDPE) or glass container with a secure, tight-fitting lid is

recommended.
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o The label on the waste container should clearly state "Hazardous Waste: (2S)-OMPT" and
include the full chemical name and any known hazard information.

o Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area, away from incompatible materials, particularly strong oxidizing
agents.[1]

o Follow your institution's guidelines for the maximum allowable storage time for hazardous
waste.

o Treatment of Small Spills:

o In the event of a small spill, absorb the material with an inert absorbent, such as
vermiculite or sand.

o Carefully collect the absorbent material and place it in the designated hazardous waste
container.

o Decontaminate the spill area with a suitable laboratory detergent and water.
» Final Disposal:

o Arrange for the pickup and disposal of the hazardous waste container through your
institution's licensed hazardous waste disposal contractor.

o Do not attempt to dispose of (2S)-OMPT down the drain or in the regular trash.[4][5]
Improper disposal can lead to environmental contamination and regulatory violations. For
closely related compounds, smaller quantities may be disposable with household waste,
but due to the organophosphothionate nature of (2S)-OMPT, this is not recommended
without explicit approval from your EHS department.[2]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the (2S)-OMPT disposal process.
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Caption: Workflow for the proper disposal of (2S)-OMPT waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b024390?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

